![molecular formula C14H14N6OS B2838116 1-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)-3-(thiophen-2-ylmethyl)urea CAS No. 2034270-76-1](/img/structure/B2838116.png)
1-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)-3-(thiophen-2-ylmethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)-3-(thiophen-2-ylmethyl)urea is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. The compound is a urea derivative that contains a triazole and pyridine ring, which has been shown to exhibit potent biological activity.
Scientific Research Applications
Stereoselective Synthesis in Medicinal Chemistry
One study highlights the stereoselective synthesis of an active metabolite of a potent PI3 kinase inhibitor, illustrating the importance of specific molecular configurations in drug development. The detailed synthesis route demonstrates the molecule's potential in targeting cancer pathways by inhibiting PI3 kinase activity, showcasing its relevance in oncology research (Chen et al., 2010).
Crystal Structure and Ionic Liquid Formation
Another study focuses on the crystal structure of N-phenyl-N′-(pyridin-2-ylmethyl)-S-methyl-thiouronium iodide, exploring its transformation into a thiouronium room temperature ionic liquid. This research contributes to the field of materials science, especially in developing new ionic liquids with potential applications in green chemistry and catalysis (Stojanovic et al., 2010).
Metal Ion Binding and Anion Recognition
A study on the binding of metal ions and anions by mixed N,S-donor 2-ureidopyridine ligands showcases the molecule's ability to form complexes with metals and anions through coordination and hydrogen bonding. This finding is significant for developing new sensors and separation materials that can selectively detect and bind specific ions (Qureshi et al., 2009).
Antiproliferative Activity Against Cancer Cell Lines
Research on the antiproliferative activity of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives against various cancer cell lines highlights the potential of these compounds as anticancer agents. This work is particularly relevant for discovering new therapeutic agents targeting specific cancer types (Feng et al., 2020).
Synthesis of Heterocyclic Compounds for Antibacterial Applications
Finally, a study on the synthesis of novel heterocyclic compounds containing a sulfonamido moiety for antibacterial applications underscores the role of these molecules in addressing antibiotic resistance. The research demonstrates the potential of such compounds in developing new antibacterial drugs with high efficacy and selectivity (Azab et al., 2013).
properties
IUPAC Name |
1-[(1-pyridin-3-yltriazol-4-yl)methyl]-3-(thiophen-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N6OS/c21-14(17-9-13-4-2-6-22-13)16-7-11-10-20(19-18-11)12-3-1-5-15-8-12/h1-6,8,10H,7,9H2,(H2,16,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DILDTBILLYIHMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)N2C=C(N=N2)CNC(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.